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Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

Cat. No.: B162476 Get Quote

An In-depth Technical Guide to 1-Bromo-2-ethylbenzene

This technical guide provides a comprehensive overview of 1-Bromo-2-ethylbenzene (o-

Bromoethylbenzene), a key aromatic halogenated compound. Designed for researchers,

scientists, and professionals in drug development and chemical synthesis, this document

details its chemical and physical properties, spectroscopic data, and a detailed experimental

protocol for its synthesis via the Sandmeyer reaction.

Chemical Structure and Identification
1-Bromo-2-ethylbenzene is an organic compound where an ethyl group and a bromine atom

are substituted at the ortho positions of a benzene ring.

IUPAC Name: 1-bromo-2-ethylbenzene[1]

Synonyms: o-Bromoethylbenzene, 2-Ethylbromobenzene[1]

CAS Number: 1973-22-4[2][3][4]

Molecular Formula: C₈H₉Br[2][4]

Physicochemical Properties
1-Bromo-2-ethylbenzene is a colorless to light yellow liquid under standard conditions.[2][4] It

is characterized by its limited solubility in water but good solubility in common organic solvents

such as ethers and hexane, owing to its predominantly nonpolar structure.[2]
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Property Value Reference

Molecular Weight 185.06 g/mol [1][3]

Appearance
Clear colorless to light yellow

liquid
[2][4]

Boiling Point 199 °C (lit.) [3]

Melting Point -56 °C [4]

Density 1.338 g/mL at 25 °C (lit.) [3]

Refractive Index n20/D 1.549 (lit.) [3]

Flash Point 77 °C (closed cup)

Vapor Pressure 0.471 mmHg at 25 °C [4]

Solubility
Sparingly soluble in water;

soluble in organic solvents
[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 1-Bromo-2-
ethylbenzene. The following tables summarize its characteristic nuclear magnetic resonance

(NMR) data.

³H NMR Spectroscopy
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

1.21 Triplet (t) 3H -CH₃

2.74 Doublet (d) 2H -CH₂-

7.03 Multiplet (m) 1H Aromatic CH

7.20 Multiplet (m) 2H Aromatic CH

7.50 Doublet (d) 1H Aromatic CH
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¹³C NMR Spectroscopy
Chemical Shift (δ) ppm
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Synthesis of 1-Bromo-2-ethylbenzene
The synthesis of 1-Bromo-2-ethylbenzene is effectively achieved through a Sandmeyer

reaction, which involves the diazotization of an aromatic amine followed by displacement with a

halide.[5] This method provides a reliable route for introducing a bromine atom at a specific

position on the benzene ring, which is not easily accomplished by direct bromination of

ethylbenzene due to the formation of multiple isomers.[6][7]

The logical workflow for the synthesis is outlined below:
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Starting Material

Step 1: Diazotization

Step 2: Sandmeyer Reaction

Final Product

2-Ethylaniline

NaNO₂, HBr, 0-5 °C

Reacts with

Diazonium Salt Formation

CuBr, heat

Reacts with

To form

Displacement with Bromide

1-Bromo-2-ethylbenzene

Followed by purification

To yield

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Bromo-2-ethylbenzene via Sandmeyer reaction.
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Experimental Protocol: Synthesis via Sandmeyer
Reaction
This protocol is adapted from established procedures for Sandmeyer reactions.[8]

Materials:

2-Ethylaniline

Sodium nitrite (NaNO₂)

48% Hydrobromic acid (HBr)

Copper(I) bromide (CuBr)

Ice

Diethyl ether

5% Sodium hydroxide solution

Anhydrous calcium chloride (CaCl₂)

Procedure:

Diazotization of 2-Ethylaniline:

In a flask, cool a mixture of 2-ethylaniline (1 mole) and 48% hydrobromic acid (2.5 moles)

to 0 °C in an ice bath.

Prepare a solution of sodium nitrite (1 mole) in water.

Slowly add the sodium nitrite solution to the 2-ethylaniline mixture, maintaining the

temperature below 5 °C with constant stirring and the addition of small pieces of ice.

The completion of diazotization can be confirmed by testing with starch-iodide paper (a

blue color indicates excess nitrous acid).
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Sandmeyer Reaction:

In a separate flask equipped with a condenser, heat a mixture of copper(I) bromide (0.55

mole) and 48% hydrobromic acid (80 ml) to boiling.

Slowly add the prepared cold diazonium salt solution to the boiling CuBr/HBr mixture. The

product, 1-Bromo-2-ethylbenzene, will begin to distill over with the steam.

Purification:

Collect the distillate. Separate the organic layer.

Wash the organic layer sequentially with concentrated sulfuric acid, water, 5% sodium

hydroxide solution, and finally with water.

Dry the crude product over anhydrous calcium chloride.

Purify the final product by fractional distillation to obtain pure 1-Bromo-2-ethylbenzene.

Applications in Research and Development
1-Bromo-2-ethylbenzene serves as a valuable intermediate in organic synthesis. The

presence of the bromine atom allows for a variety of subsequent chemical transformations,

including nucleophilic substitution and cross-coupling reactions, making it a versatile building

block in the synthesis of more complex molecules.[2][3] It is particularly useful in the

development of pharmaceuticals and agrochemicals.[2]

Safety and Handling
1-Bromo-2-ethylbenzene is irritating to the eyes, respiratory system, and skin. It is also

considered toxic to aquatic organisms and may have long-term adverse effects in the aquatic

environment. Appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a respirator, should be worn when handling this chemical. It should be stored in a

cool, dry, and well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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